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Compound of Interest

Compound Name: Diisodecyl adipate

Cat. No.: B167166 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key thermal properties of

Diisodecyl adipate (DIDA), specifically its melting and boiling points. This document is

designed to serve as a resource for professionals in research and development, providing both

collated data and detailed experimental methodologies.

Introduction to Diisodecyl Adipate
Diisodecyl adipate (CAS No: 27178-16-1) is a high molecular weight ester of adipic acid and

isodecyl alcohol. It is a colorless, viscous liquid at room temperature, recognized for its

excellent low-temperature flexibility and permanence.[1][2] These characteristics make it a

valuable component in various industrial applications, including as a plasticizer, emollient, and

solvent.[3][4] In the context of pharmaceutical and drug development, its properties as a stable,

non-volatile excipient are of particular interest. A thorough understanding of its thermal

properties is critical for formulation development, manufacturing processes, and stability

assessments.

Quantitative Thermal Properties
The melting and boiling points of Diisodecyl adipate have been reported across various

sources. The discrepancies in these values can be attributed to differences in measurement

conditions, sample purity, and the specific experimental method employed. For instance, what
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is reported as a "melting point" may in some cases be a "freezing point" or "pour point," which,

while related, are distinct physical phenomena.

Melting Point vs. Freezing Point vs. Pour Point:

Melting Point: The temperature at which a solid transitions to a liquid. For a pure

crystalline substance, this is theoretically the same as the freezing point.[5][6]

Freezing Point: The temperature at which a liquid transitions to a solid.[5][7]

Pour Point: The lowest temperature at which a liquid retains its ability to flow.[8] This is a

particularly relevant measure for substances like DIDA, which may become highly viscous

and lose their flow characteristics at low temperatures without necessarily forming a

crystalline solid.

The following tables summarize the reported thermal data for Diisodecyl adipate.

Table 1: Melting Point and Low-Temperature Solidification Data
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Property Reported Value (°C) Reported Value (°F) Notes

Melting Point 27.4 81.3

Sourced from multiple

safety data sheets

and chemical

databases.[7][8][9]

Freezing Point 1.50 34.7

Provided by a

chemical supplier.[10]

The significant

difference from the

27.4 °C value may be

due to different

isomeric compositions

of the isodecyl alcohol

used in synthesis.

Freezing Point -50 -58

From a technical data

sheet.[11] This likely

represents the pour

point rather than a

true crystallographic

freezing point.

Freezing Point < -54 < -65.2

From a technical data

sheet, indicating

excellent low-

temperature fluidity.[1]

Pour Point ~ -54 ~ -65.2

This value is indicative

of the temperature at

which the liquid loses

its flow characteristics

and is a critical

parameter for

applications in cold

environments.[3][12]

Table 2: Boiling Point Data
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Reported Value (°C) Reported Value (°F)
Pressure
Conditions

Notes

385 725
1,018 hPa (approx. 1

atm)

This value was

determined according

to OECD Test

Guideline 103.[9]

Other sources report a

similar value of

approximately 385 °C

without specifying the

pressure.[1][11]

428 802.4 760 mmHg (1 atm)

Reported in a

chemical database.[7]

The slight variation

from 385 °C may be

due to differences in

experimental setup or

sample purity.

240 464 4.00 mm Hg

This boiling point is

reported at a

significantly reduced

pressure, which is a

common practice for

high molecular weight

esters to prevent

thermal

decomposition at

higher temperatures.

[12][13]

250 - 267 482 - 512.6 Not Specified

This range suggests

the boiling of a

mixture of isomers or

the presence of

impurities.[10]
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Experimental Protocols
Detailed and standardized methodologies are crucial for obtaining accurate and reproducible

thermal property data. The following sections outline the typical experimental protocols for

determining the melting and boiling points of a substance like Diisodecyl adipate.

The capillary method is a widely accepted technique for determining the melting point of a solid

crystalline substance.[14][15]

Principle: A small, finely powdered sample is packed into a capillary tube and heated at a

controlled rate. The temperatures at which the substance begins to melt and at which it

becomes completely liquid are recorded as the melting range.[1]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar) with a heating block, thermometer or

digital temperature sensor, and a viewing lens.[1][16]

Glass capillary tubes (sealed at one end).[14]

Sample pulverizing tools (e.g., mortar and pestle).

Procedure:

Sample Preparation: The Diisodecyl adipate sample, if solid, is thoroughly dried and finely

powdered to ensure uniform heat distribution.

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the sample into the sealed end.

This process is repeated until a packed column of 2-3 mm in height is achieved.[17]

Measurement:

The packed capillary tube is placed into the heating block of the melting point apparatus.

The sample is heated rapidly to a temperature approximately 15-20°C below the expected

melting point.
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The heating rate is then reduced to 1-2°C per minute to allow for thermal equilibrium

between the sample and the thermometer.[1]

The temperature at which the first drop of liquid appears is recorded as the onset of

melting.

The temperature at which the entire sample has transformed into a clear liquid is recorded

as the completion of melting. The range between these two temperatures is the melting

range.

The OECD Test Guideline 103 describes several methods for determining the boiling point of a

substance.[9][10][12] For a substance like Diisodecyl adipate, methods such as the dynamic

method, differential scanning calorimetry (DSC), or the Siwoloboff method are applicable. The

following protocol is based on the principles of the Siwoloboff method, often performed using a

Thiele tube.[13][18]

Principle: A small amount of the liquid is heated in a test tube containing an inverted, sealed

capillary tube. As the liquid heats, the air trapped in the capillary tube expands and escapes as

a stream of bubbles. The boiling point is the temperature at which, upon slight cooling, the

vapor pressure inside the capillary equals the external atmospheric pressure, and the liquid is

drawn back into the capillary tube.[19]

Apparatus:

Thiele tube or a similar heating bath (e.g., beaker with mineral oil).

Thermometer.

Small test tube (e.g., Durham tube).

Capillary tube (sealed at one end).

Heat source (e.g., Bunsen burner or hot plate).

Procedure:
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Sample Preparation: The small test tube is filled to about half its volume with Diisodecyl
adipate.

Assembly: A capillary tube, sealed at one end, is placed open-end-down into the test tube

containing the sample.

Heating: The assembly is attached to a thermometer and immersed in a heating bath (Thiele

tube). The heating bath is heated gently.

Observation: As the temperature approaches the boiling point, a continuous stream of

bubbles will emerge from the open end of the capillary tube.[18]

Measurement: The heat source is removed, and the bath is allowed to cool slowly. The

temperature at which the bubbling ceases and the liquid is drawn into the capillary tube is

recorded as the boiling point at the measured atmospheric pressure.

Visualized Experimental Workflows
The following diagrams, created using the DOT language, illustrate the logical flow of the

experimental protocols described above.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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